Cas no 2044-28-2 (2-Pyridylethylmercaptan)

• Product Name: 2-Pyridylethylmercaptan
• CAS No: 2044-28-2
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD00270069
• CID: 261671
• PubChem ID: 150963
• Update Time: 2025-04-19

2-Pyridylethylmercaptan Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanethiol
• 2-Pyridylethylmercaptan
• 2-Pyridylethylmercap
• (pyridyl-2)-2 ethanethiol
• 2-(2-mercapto-ethyl)-pyridine
• 2-(2-Mercaptoethyl)pyridine
• 2-(2-Pyridyl)ethanethiol
• 2-(2-Thioethyl)pyridine
• 2-Mercaptoethylpyridine
• 2-pyridin-2-yl ethanethiol
• 2-pyridin-2-yl-ethanethiol
• AC1L45DR
• BRN 0111206
• 2-(2-Pyridyl)ethylmercaptan
• 2-Pyridin-2-ylethanethiol
• 2-mercapto-ethylpyridine
• CAA04428
• EN300-1859353
• CS-0214639
• DTXSID10174387
• 2-(Pyridin-2-yl)ethane-1-thiol
• MFCD00270069
• SCHEMBL177695
• F18309
• 2-pyridylethyl mercaptan
• NJUDGWVAKJCALG-UHFFFAOYSA-N
• 5-21-02-00209 (Beilstein Handbook Reference)
• 2044-28-2
• FT-0674217
• 2-(pyridin-2-yl)ethanethiol
• 2-pyridylethylmercaptan, AldrichCPR
• AKOS006272228
• 2-PEM
• DTXCID3096878

• MDL： MFCD00270069
• Inchi： 1S/C7H9NS/c9-6-4-7-3-1-2-5-8-7/h1-3,5,9H,4,6H2
• InChI Key： NJUDGWVAKJCALG-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=CN=1

Computed Properties

• Exact Mass: 139.046
• Monoisotopic Mass: 139.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 13.9A^2

Experimental Properties

• Density: 1.074±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 108-109 ºC (20 Torr)
• Flash Point: 89.8±22.6 ºC,
• Refractive Index: 1.5581 (589.3 nm 27 ºC)
• Solubility: Slightly soluble (5 g/l) (25 º C),
• LogP: 1.55390
• Vapor Pressure: Not available

2-Pyridylethylmercaptan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator, Under Inert Atmosphere